Cas no 956628-23-2 (1-(Difluoromethyl)-3-methyl-1H-pyrazole)

1-(Difluoromethyl)-3-methyl-1H-pyrazole structure
956628-23-2 structure
Product Name:1-(Difluoromethyl)-3-methyl-1H-pyrazole
CAS No:956628-23-2
MF:C5H6F2N2
MW:132.111347675323
MDL:MFCD04968778
CID:1067926
PubChem ID:5135684
Update Time:2025-04-20

1-(Difluoromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Difluoromethyl)-3-methyl-1H-pyrazole
    • 1-DIFLUOROMETHYL-3-METHYL-1H-PYRAZOLE
    • AEJSDPLGJZFJRT-UHFFFAOYSA-N
    • CS-0282617
    • AKOS000307574
    • MFCD04968778
    • LS-01665
    • EN300-229275
    • DTXSID20408660
    • SCHEMBL10049911
    • 1-(difluoromethyl)-3-methylpyrazole
    • 956628-23-2
    • ALBB-004397
    • STK346767
    • 1-(difluoromethyl)-3-methyl-pyrazole
    • MDL: MFCD04968778
    • Inchi: 1S/C5H6F2N2/c1-4-2-3-9(8-4)5(6)7/h2-3,5H,1H3
    • InChI Key: AEJSDPLGJZFJRT-UHFFFAOYSA-N
    • SMILES: FC(N1C=CC(C)=N1)F

Computed Properties

  • Exact Mass: 132.04990452g/mol
  • Monoisotopic Mass: 132.04990452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

1-(Difluoromethyl)-3-methyl-1H-pyrazole Security Information

  • HazardClass:IRRITANT

1-(Difluoromethyl)-3-methyl-1H-pyrazole Pricemore >>

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